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Compound of Interest

Compound Name: Heneicosane-d44

Cat. No.: B1445965

Heneicosane-d44: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Heneicosane-d44, a deuterated form of
the long-chain alkane, heneicosane. This document consolidates essential registry information,
physicochemical properties, and key applications, with a focus on its use as an internal
standard in analytical chemistry. Furthermore, it explores the biological significance of its non-
deuterated counterpart, heneicosane, as a semiochemical and bioactive molecule, providing
context for potential research applications.

Core Registry and Physicochemical Data

Heneicosane-d44 is a saturated hydrocarbon where all 44 hydrogen atoms have been
replaced with their heavy isotope, deuterium. This isotopic labeling makes it an invaluable tool
in mass spectrometry-based analytical methods.
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Property

Value

CAS Number

39756-37-1[1][2][3]

Molecular Formula

C21Da4[4]

Molecular Weight

340.85 g/mol [2]

Synonyms

(2H44)Henicosane, n-Heneicosane-d44,

Perdeuteroheneicosane

Isotopic Enrichment

>99 atom % D[2]

Physical State

Solid

Boiling Point 356.1 £ 5.0 °C at 760 mmHgJ[4]
Flash Point 198.8 £ 7.2 °C[4]
Density 0.8 £ 0.1 g/cm?3[4]

Application in Analytical Chemistry: Use as an

Internal Standard

The primary application of Heneicosane-d44 is as an internal standard in quantitative analysis,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS). The use of a deuterated standard is the gold standard for

quantification in complex matrices as it corrects for sample loss during preparation and for

variations in instrument response.

Experimental Workflow: Quantification of Alkanes in
Biological Samples using GC-MS

The following is a generalized workflow for the quantification of heneicosane or other long-

chain alkanes in a biological matrix (e.g., insect cuticle extract, plant volatile collection) using

Heneicosane-d44 as an internal standard.
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Caption: Generalized workflow for quantitative analysis using an internal standard.
Experimental Protocol: Sample Preparation and GC-MS

Analysis

1. Sample Preparation:

» Extraction: The biological matrix is extracted with a non-polar solvent such as hexane or
dichloromethane to isolate the hydrocarbons.

 Internal Standard Spiking: A known amount of Heneicosane-d44 solution (e.g., in
isooctane[1]) is added to the extract.

 Purification (Optional): Depending on the complexity of the matrix, a solid-phase extraction
(SPE) cleanup step may be employed to remove interfering compounds.

o Concentration: The solvent is evaporated under a gentle stream of nitrogen to concentrate
the sample.

2. GC-MS Analysis:
 Injection: The concentrated sample is injected into the GC-MS system.

o Chromatographic Separation: A non-polar capillary column (e.g., HP-5MS) is used to
separate the analytes based on their boiling points and interaction with the stationary phase.

o Mass Spectrometry Detection: The mass spectrometer is operated in selected ion monitoring
(SIM) mode to detect the molecular ions of the analyte (heneicosane) and the internal
standard (Heneicosane-d44).
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e Quantification: The concentration of the analyte is determined by comparing the peak area
ratio of the analyte to the internal standard against a calibration curve.

Biological Context: The Role of Heneicosane

While Heneicosane-d44 is primarily a research tool, its non-deuterated analog, heneicosane,
possesses significant biological activity, providing a rationale for its quantification in various
biological systems.

Pheromonal Activity

Heneicosane acts as a semiochemical, a chemical signal that mediates interactions between
organisms. It has been identified as a key pheromone in several insect species.

o Termite Royal Recognition: In the subterranean termite Reticulitermes flavipes, heneicosane
is a royal-specific pheromone that allows worker termites to recognize the queen and king,
thereby maintaining the social structure of the colony.[5][6]

e Mosquito Oviposition Attractant: For the Aedes aegypti mosquito, the vector for dengue
fever, heneicosane of larval origin acts as an oviposition-attractant pheromone, guiding
gravid females to suitable egg-laying sites.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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